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Compound of Interest |

Propionic acid, 2-(p-
Compound Name:

nitrophenyl)hydrazide
CAS No.: 38562-39-9
Cat. No.: B14669202

Get Quote

Executive Summary

Compound: Propionic acid 2-(p-nitrophenyl)hydrazide CAS Registry (Reagent Base): 100-16-3
(p-Nitrophenylhydrazine) / 79-09-4 (Propionic Acid) Target Metric: Melting Point (MP)
Determination via Capillary Method Application: Qualitative identification of carboxylic acids;
impurity profiling in drug development.

The determination of the melting point for p-nitrophenylhydrazide derivatives is a critical
validation step in organic synthesis. Unlike simple carboxylic acids (which are often liquids at
room temperature, e.g., Propionic acid MP: -21°C), their hydrazide derivatives are crystalline
solids with distinct, sharp melting points, making them ideal for identification. This guide details
the synthesis verification, purification, and thermal analysis protocols required to obtain high-
integrity data.

Chemical Identity & Synthesis Logic

To ensure the melting point corresponds to the correct chemical entity, the researcher must
understand the formation logic. The derivative is formed via a condensation reaction between
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propionic acid (or its acid chloride) and p-nitrophenylhydrazine.
» Reaction:

 Structural Integrity: The para-nitro group introduces significant intermolecular hydrogen
bonding and pi-stacking, raising the melting point significantly above the parent acid.

e Critical Impurity: The most common impurity is unreacted p-nitrophenylhydrazine, which has
a melting point of 156—158°C (decomposition). If the derivative's MP is near this range, the
sample is likely contaminated.

Structural Visualization (DOT)
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Caption: Synthesis pathway transforming the liquid acid into a solid derivative suitable for
thermal analysis.

Experimental Protocol: Melting Point Determination
Sample Preparation & Purification

Accuracy in MP determination is futile without high purity. Hydrazides are prone to retaining
solvents (ethanol/water) used in recrystallization.

o Recrystallization: Dissolve the crude solid in the minimum amount of hot ethanol (95%).
Filter hot to remove insoluble impurities. Cool slowly to induce crystallization.

e Drying (Mandatory): Dry the crystals in a vacuum desiccator over

or silica gel for at least 4 hours. Solvent inclusion will depress the melting point (colligative
property) and broaden the range.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b14669202/docs?utm_src=pdf-body-img#technical-guide-melting-point-determination-of-propionic-acid-2-p-nitrophenyl-hydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14669202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Pulverization: Crush the dry crystals into a fine powder on a watch glass using a spatula.
Coarse crystals cause uneven heat transfer.

Capillary Loading

e Tube Type: Thin-walled borosilicate glass capillary (closed at one end).
o Loading Height: 2—3 mm of sample.

» Packing: Drop the capillary through a long glass tube (approx. 1m) onto a hard surface to
pack the powder tightly. Loose packing leads to air pockets and premature melting
indications.

Thermal Analysis Procedure (Standard Capillary
Method)

Use a calibrated melting point apparatus (e.g., Stuart SMP30 or Buchi M-560).

Step Parameter Rationale

Quickly approach the target
1. Rapid Ramp 10°C/min to 130°C zone without thermal
degradation.

Allow thermal equilibrium of

2. Stabilization Hold at 130°C for 1 min _
the heating block.
Crucial: Fast heating causes
3. Critical Ramp 1°C/min "thermal lag," resulting in an
artificially high reading.
Record
4. Observation Visual (first liquid drop) and

(complete liquefaction).

Differential Scanning Calorimetry (DSC) - Advanced
Method
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For drug development contexts requiring high precision:

e Pan: Aluminum hermetic pan (to contain decomposition gases).
o Atmosphere: Nitrogen purge (50 mL/min).

e Program: Heat from 40°C to 200°C at 5°C/min.

o Data Point: The melting point is defined as the onset temperature of the endothermic peak,
not the peak maximum.

Data Interpretation & Troubleshooting
Expected Results

While specific literature values for this derivative can vary by synthesis method, p-
nitrophenylhydrazides of short-chain aliphatic acids typically melt in the range of 140°C —
180°C.

o Sharp Range (< 2°C): Indicates high purity.
» Broad Range (> 3°C): Indicates solvent retention or mixed crystals.

o Discoloration before melting: Indicates decomposition. Record the temperature where
darkening begins (

Troubleshooting Matrix
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Observation

Diagnosis

Corrective Action

MP is ~156-158°C

Unreacted Reagent

The sample is likely pure p-
nitrophenylhydrazine.
Recrystallize and wash with
dilute acid (to remove

hydrazine) then water.

MP is < 100°C

Wet Sample / Solvent

Dry sample under vacuum at
50°C. Check NMR for solvent

peaks.

Seal the capillary tube (flame

Sample sublimes Sublimation seal) to create a closed
system.
Perform Thin Layer
Broad melting range Impurity Chromatography (TLC) to

check for multiple spots.

Workflow Visualization
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Caption: Decision logic for validating the melting point of the hydrazide derivative.

Safety & Compliance

» p-Nitrophenylhydrazine: Classified as a Flammable Solid and potential Carcinogen.[1] It may
decompose explosively if heated rapidly in confinement.

o Control: Never heat large quantities (>5 mg) in a sealed capillary.
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o PPE:[1][2] Nitrile gloves, safety goggles, and fume hood are mandatory.

+ Waste Disposal: All hydrazide waste must be segregated from oxidizers and disposed of as
hazardous organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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